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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication and characterization

of photodetector devices based on cesium chlorobromide (CsPbClₓBr₃₋ₓ) perovskites. The

protocols outlined below detail methods for the synthesis of the perovskite material and the

subsequent fabrication and performance evaluation of the photodetector device.

Introduction
All-inorganic cesium lead halide perovskites, particularly mixed-halide systems like cesium
chlorobromide (CsPbClₓBr₃₋ₓ), have emerged as highly promising materials for

optoelectronic applications, including photodetectors. Their appeal lies in their tunable

bandgaps, high absorption coefficients, and superior stability compared to their organic-

inorganic hybrid counterparts.[1][2][3] By adjusting the chloride-to-bromide ratio, the spectral

response of the photodetector can be precisely controlled, making them suitable for a range of

applications from near-ultraviolet to visible light detection.

This document provides detailed protocols for the synthesis of CsPbClₓBr₃₋ₓ nanocrystals via a

hot-injection method and the fabrication of a photodetector device using a solution-based spin-

coating process. Furthermore, it outlines the key characterization techniques to evaluate the

performance of the fabricated device.
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Quantitative Data Summary
The performance of CsPbClₓBr₃₋ₓ photodetectors is highly dependent on the specific halide

composition and the device architecture. The following table summarizes key performance

metrics for CsPbBr₃₋ₓClₓ/Si heterojunction photodetectors with varying Br/Cl ratios,

demonstrating the tunability of the device characteristics.

Perovskite
Composition

Peak
Wavelength
(nm)

Responsivity
(A/W)

Detectivity
(Jones)

Response
Time (µs)

CsPbBr₂Cl 500 102.6 5.20 x 10¹² ~50/70 (rise/fall)

CsPbBr₁.₅Cl₁.₅ 460 - - ~50/70 (rise/fall)

CsPbBrCl₂ - - - ~50/70 (rise/fall)

CsPbCl₃ - - - ~50/70 (rise/fall)

Data extracted from a study on CsPbBr₃₋ₓClₓ/Si heterojunction photodetectors grown by

chemical vapor deposition (CVD)[4]. The responsivity and detectivity were measured under an

illumination intensity of 7.8 µW/cm². The response times were noted to be in the microsecond

scale for the series.

Experimental Protocols
Synthesis of CsPbClₓBr₃₋ₓ Nanocrystals (Hot-Injection
Method)
This protocol describes a common method for synthesizing high-quality perovskite nanocrystals

with tunable halide compositions.

Materials:

Cesium carbonate (Cs₂CO₃)

Lead(II) bromide (PbBr₂)

Lead(II) chloride (PbCl₂)
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1-Octadecene (ODE)

Oleic acid (OA)

Oleylamine (OLA)

Toluene (anhydrous)

Nitrogen gas (high purity)

Equipment:

Three-neck flask

Heating mantle with magnetic stirrer

Schlenk line

Syringes and needles

Centrifuge

Procedure:

Cesium Oleate Precursor Preparation:

In a three-neck flask, combine Cs₂CO₃ (0.4 mmol), OA (1.25 mL), and ODE (20 mL).

Heat the mixture to 120 °C under vacuum for 1 hour to remove water and oxygen.

Switch to a nitrogen atmosphere and heat to 150 °C until the Cs₂CO₃ has fully reacted and

the solution is clear.

Preheat this cesium oleate solution to 100 °C before injection.

Lead Halide Precursor Preparation:

In a separate three-neck flask, combine ODE (10 mL), PbBr₂ (0.188 mmol), and a varying

amount of PbCl₂ to achieve the desired Cl/Br ratio. For example, for CsPbCl₁.₅Br₁.₅, use
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0.094 mmol of PbBr₂ and 0.094 mmol of PbCl₂.

Add OA (1 mL) and OLA (1 mL) to the flask.

Heat the mixture to 120 °C under vacuum for 1 hour.

Switch to a nitrogen atmosphere.

Hot-Injection and Nanocrystal Growth:

Rapidly inject the preheated cesium oleate solution (0.8 mL) into the lead halide precursor

solution at 120 °C.

Allow the reaction to proceed for 5-10 seconds for nanocrystal growth.

Cool the reaction mixture rapidly in an ice-water bath.

Purification:

Add toluene to the crude solution and centrifuge at high speed (e.g., 8000 rpm for 10

minutes).

Discard the supernatant and re-disperse the nanocrystal pellet in a minimal amount of

toluene.

Photodetector Device Fabrication (Spin-Coating Method)
This protocol outlines the fabrication of a simple Metal-Semiconductor-Metal (MSM)

photodetector on a pre-patterned substrate.

Materials:

Pre-patterned substrate with interdigitated electrodes (e.g., Au on SiO₂/Si)

CsPbClₓBr₃₋ₓ nanocrystal solution in toluene

Acetone

Isopropanol
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Equipment:

Spin coater

Hotplate

Ultrasonic bath

Procedure:

Substrate Cleaning:

Sequentially clean the pre-patterned substrate by ultrasonication in acetone and

isopropanol for 15 minutes each.

Dry the substrate with a stream of nitrogen gas.

Treat the substrate with UV-Ozone for 15 minutes to improve surface wettability.

Perovskite Film Deposition:

Dispense the CsPbClₓBr₃₋ₓ nanocrystal solution onto the cleaned substrate.

Spin-coat the solution at a speed of 2000-4000 rpm for 30-60 seconds.

Anneal the substrate on a hotplate at 100 °C for 10 minutes to remove residual solvent

and improve film quality.

Electrode Deposition (if not pre-patterned):

If using a plain substrate, deposit metal electrodes (e.g., Au) through a shadow mask

using thermal evaporation to form an interdigitated pattern.

Characterization Protocols
Current-Voltage (I-V) Characteristics
Purpose: To determine the photodetector's dark current, photocurrent, and photoresponse.
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Equipment:

Semiconductor parameter analyzer or source measure unit (SMU)

Probe station

Light source with adjustable intensity (e.g., a solar simulator or a calibrated LED)

Optical power meter

Procedure:

Mount the fabricated device on the probe station.

Connect the electrodes to the SMU.

Measure the I-V curve in the dark by sweeping the voltage from a negative to a positive bias

(e.g., -5 V to +5 V).

Illuminate the device with a known light intensity and repeat the I-V sweep to measure the

photocurrent.

Repeat the measurement at different light intensities to study the device's linearity.

Spectral Response
Purpose: To determine the photodetector's responsivity as a function of wavelength.

Equipment:

Monochromator with a broadband light source (e.g., Xenon lamp)

Lock-in amplifier

Optical chopper

Calibrated photodiode for reference

Procedure:
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The light from the monochromator is chopped at a specific frequency.

The chopped monochromatic light illuminates the photodetector.

The resulting AC photocurrent is measured using the lock-in amplifier.

The incident optical power at each wavelength is measured using the calibrated photodiode.

The spectral responsivity (R) is calculated as the ratio of the photocurrent to the optical

power at each wavelength.

Transient Photoresponse (Response Speed)
Purpose: To measure the rise and fall times of the photodetector.

Equipment:

Pulsed light source (e.g., a pulsed laser or an LED driven by a function generator)

High-speed oscilloscope

Load resistor

Procedure:

Connect the photodetector in series with the load resistor.

Illuminate the device with the pulsed light source.

Measure the voltage across the load resistor using the oscilloscope.

The rise time is typically defined as the time it takes for the photocurrent to increase from

10% to 90% of its peak value.

The fall time is the time it takes for the photocurrent to decrease from 90% to 10% of its peak

value.
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Caption: Experimental workflow for the fabrication and characterization of a CsPbClₓBr₃₋ₓ

photodetector.

Perovskite Photodetector (MSM Structure)

Photodetection Process

Metal Electrode CsPbClxBr3-x Perovskite Metal Electrode

Substrate 1. Photon Absorption

2. Electron-Hole Pair (Exciton) Generation

3. Exciton Dissociation

4. Carrier Transport
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5. Charge Collection
(at electrodes)

Photocurrent

Incident Light (hν)

Click to download full resolution via product page

Caption: Operational mechanism of a Metal-Semiconductor-Metal (MSM) perovskite

photodetector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. scispace.com [scispace.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Cesium
Chlorobromide Photodetector Device Fabrication]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12655959#cesium-chlorobromide-for-
photodetector-device-fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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